1-((4-chlorophenyl)sulfonyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)pyrrolidine-2-carboxamide

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-N-(5-methyl-2-propan-2-ylpyrazol-3-yl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C18H23ClN4O3S/c1-12(2)23-17(11-13(3)21-23)20-18(24)16-5-4-10-22(16)27(25,26)15-8-6-14(19)7-9-15/h6-9,11-12,16H,4-5,10H2,1-3H3,(H,20,24)
• InChI Key: YNNYPPQJOPVXHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl)C(C)C
• Molecular Formula: C18H23ClN4O3S
• Molecular Weight: 410.9 g/mol

Description

1-((4-chlorophenyl)sulfonyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C18H23ClN4O3S and its molecular weight is 410.92. The purity is usually 95%.
BenchChem offers high-quality 1-((4-chlorophenyl)sulfonyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)pyrrolidine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((4-chlorophenyl)sulfonyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)pyrrolidine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Exposure and Toxicology

Studies have examined the exposure to and effects of various organophosphorus (OP) and pyrethroid (PYR) pesticides, highlighting concerns about neurotoxicity and environmental health. For example, research in South Australian preschool children demonstrated widespread chronic exposure to OPs and PYRs, raising public health concerns about the regulation and use of these chemicals (Babina et al., 2012). Such studies emphasize the importance of understanding the environmental impact and health risks associated with chemical compounds, which could be relevant for assessing the safety and applications of the compound .

Metabolism and Disposition in Humans

Research on the metabolism and disposition of pharmacological agents can provide insights into how similar compounds might be processed in the human body. For instance, a study on Venetoclax, a B-cell lymphoma-2 (Bcl-2) protein inhibitor, detailed its absorption, metabolism, and excretion in humans, highlighting the complexity of drug metabolism and the potential formation of unusual metabolites (Liu et al., 2017). Understanding the metabolic pathways of compounds can inform their development and use in scientific research, especially in therapeutic contexts.

Biomonitoring and Risk Assessment

The biomonitoring of chemical exposure and quantitative risk assessment are critical components of environmental health sciences. For example, a study on the cooked meat carcinogen PhIP and its albumin adduct formation as a biomarker in humans underscores the importance of assessing exposure to potentially harmful compounds (Bellamri et al., 2018). Such research aids in understanding the risks associated with chemical exposure and developing strategies to mitigate these risks.